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Compound of Interest

Compound Name: Sulfaclozine

Cat. No.: B1681779

Introduction

Sulfaclozine, a sulfonamide antibiotic, is widely used in veterinary medicine, particularly in
poultry, for the treatment and prevention of coccidiosis and other bacterial infections.[1] The
presence of sulfaclozine residues in food products of animal origin is a significant concern for
consumer safety due to potential allergic reactions and the contribution to antimicrobial
resistance.[2] Traditional methods for detecting these residues, such as high-performance
liquid chromatography (HPLC) and mass spectrometry (LC-MS/MS), are highly accurate but
can be time-consuming, expensive, and require specialized personnel and laboratory
infrastructure.[2] This necessitates the development of rapid, sensitive, and user-friendly
screening methods for on-site or routine monitoring.

These application notes describe a biosensor-based methodology for the rapid detection of
sulfaclozine residues in poultry samples. The proposed biosensor can be developed in two
primary formats: an electrochemical immunosensor utilizing a specific antibody or a fluorescent
aptasensor employing a synthetic DNA aptamer as the biorecognition element.

Principle of Detection

The detection principle relies on the specific binding of sulfaclozine to a biorecognition
molecule immobilized on a sensor surface. This binding event is then converted into a
measurable signal.
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e Electrochemical Immunosensor: This format employs a competitive immunoassay. An
antibody with affinity for sulfaclozine is immobilized on a gold electrode. The sample is
mixed with a known concentration of a sulfaclozine-enzyme conjugate. In the absence of
sulfaclozine in the sample, the conjugate binds to the antibody, producing a strong
electrochemical signal upon addition of a substrate. When sulfaclozine is present in the
sample, it competes with the conjugate for antibody binding sites, leading to a decrease in
the signal that is proportional to the concentration of sulfaclozine.

o Fluorescent Aptasensor: This approach utilizes a sulfaclozine-specific aptamer labeled with
a fluorescent dye. In the absence of sulfaclozine, the fluorescently-labeled aptamer adsorbs
onto the surface of a quenching material, such as graphene oxide, causing the fluorescence
to be quenched. When sulfaclozine is present, the aptamer preferentially binds to it,
causing a conformational change that leads to its desorption from the quencher and a
subsequent restoration of fluorescence. The increase in fluorescence intensity is directly
proportional to the sulfaclozine concentration.

Target Audience

These protocols and application notes are intended for researchers, scientists, and drug
development professionals in the fields of food safety, veterinary diagnostics, and analytical
chemistry.

Mandatory Visualizations

Caption: Experimental workflow for sulfaclozine biosensor development and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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